Cas no 64180-18-3 (Ethanedione, bis(4-phenoxyphenyl)-)

• Product Name: Ethanedione, bis(4-phenoxyphenyl)-
• CAS No: 64180-18-3
• MF: C₂₆H₁₈O₄
• MW: 394.418727397919
• CID: 389915
• PubChem ID: 3112531
• Update Time: 2025-04-19

Ethanedione, bis(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(4-phenoxyphenyl)-
• 1,2-bis(4-phenoxyphenyl)ethane-1,2-dione
• DTXSID50389372
• 64180-18-3
• SCHEMBL4189871

• Inchi： 1S/C26H18O4/c27-25(19-11-15-23(16-12-19)29-21-7-3-1-4-8-21)26(28)20-13-17-24(18-14-20)30-22-9-5-2-6-10-22/h1-18H
• InChI Key： GPPKZEZSFHUCQS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC(=CC=1)OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 394.12050905g/mol
• Monoisotopic Mass: 394.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52.6Ų